Cas no 62310-99-0 (3-Pyrrolidineheptanoic acid, 4-(3-hydroxy-1-decenyl)-1-methyl-2-oxo-)

• Product name: 3-Pyrrolidineheptanoic acid, 4-(3-hydroxy-1-decenyl)-1-methyl-2-oxo-
• CAS No: 62310-99-0
• MF: C₂₂H₃₉NO₄
• MW: 381.549367189407
• CID: 449778
• PubChem ID: 71387642

3-Pyrrolidineheptanoic acid, 4-(3-hydroxy-1-decenyl)-1-methyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidineheptanoic acid, 4-(3-hydroxy-1-decenyl)-1-methyl-2-oxo-
• 7-[4-(3-hydroxydec-1-enyl)-1-methyl-2-oxopyrrolidin-3-yl]heptanoic acid
• DTXSID80809755
• 62310-99-0
• 7-[4-(3-HYDROXYDEC-1-EN-1-YL)-1-METHYL-2-OXOPYRROLIDIN-3-YL]HEPTANOIC ACID

• Inchi： InChI=1S/C22H39NO4/c1-3-4-5-6-9-12-19(24)16-15-18-17-23(2)22(27)20(18)13-10-7-8-11-14-21(25)26/h15-16,18-20,24H,3-14,17H2,1-2H3,(H,25,26)
• InChI Key： FNIKKPZNCZJHDZ-UHFFFAOYSA-N
• SMILES： CCCCCCCC(C=CC1CN(C(=O)C1CCCCCCC(=O)O)C)O

Computed Properties

• Exact Mass: 381.28807
• Monoisotopic Mass: 381.28790873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 15
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.6
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.84